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This technical guide provides an in-depth analysis of the spectroscopic data for 1-
vinylcyclohexanol (CAS No. 1940-19-8), a key tertiary allylic alcohol intermediate in various

chemical syntheses.[1] Designed for researchers, scientists, and professionals in drug

development, this document offers a detailed exploration of Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data, underpinned by field-proven insights

and methodologies.

Introduction: The Significance of 1-
Vinylcyclohexanol
1-Vinylcyclohexanol, with the molecular formula C₈H₁₄O, is a valuable building block in

organic synthesis.[2] Its applications range from the synthesis of polymers and resins to the

creation of complex molecules in the pharmaceutical and agrochemical industries.[1] Accurate

structural elucidation and purity assessment are paramount for its effective use, making a

thorough understanding of its spectroscopic signature essential. This guide provides a
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comprehensive analysis of its characteristic spectral data to facilitate its unambiguous

identification and application in research and development.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
A Definitive Structural Tool
NMR spectroscopy is a powerful technique for elucidating the molecular structure of organic

compounds. For tertiary alcohols like 1-vinylcyclohexanol, NMR provides crucial information

despite the absence of a proton on the carbinol carbon.[3]

¹H NMR Spectroscopy
While the tertiary alcohol lacks a proton directly on the oxygen-bearing carbon, the proton NMR

spectrum provides a wealth of information about the vinyl and cyclohexyl protons.

Table 1: ¹H NMR Spectroscopic Data for 1-Vinylcyclohexanol

Signal
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment

1 5.90 dd 1H -CH=CH₂

2 5.15 d 1H -CH=CHH (trans)

3 4.95 d 1H -CH=CHH (cis)

4 1.80-1.20 m 10H
Cyclohexyl

protons

5 1.75 s 1H -OH

Data sourced from publicly available spectral databases.

Interpretation and Causality:

The vinyl group protons exhibit a characteristic AXM spin system. The proton on the carbon

adjacent to the cyclohexyl ring (-CH=) appears as a doublet of doublets (dd) due to coupling

with the two terminal vinyl protons. The terminal vinyl protons (=CH₂) appear as distinct

doublets, one for the proton cis and one for the proton trans to the main carbon chain, a result
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of their different magnetic environments. The cyclohexyl protons appear as a complex multiplet

in the aliphatic region of the spectrum. The hydroxyl proton (-OH) typically presents as a broad

singlet. Its chemical shift can be variable and is sensitive to concentration, solvent, and

temperature. To definitively identify the hydroxyl proton, a D₂O exchange experiment can be

performed, which will cause the -OH peak to disappear from the spectrum.[3]

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides a direct count of the unique carbon environments within the

molecule.

Table 2: ¹³C NMR Spectroscopic Data for 1-Vinylcyclohexanol

Signal Chemical Shift (δ, ppm) Assignment

1 145.5 -CH=CH₂

2 111.5 -CH=CH₂

3 72.5 C-OH

4 38.0 Cyclohexyl C2/C6

5 25.5 Cyclohexyl C4

6 22.0 Cyclohexyl C3/C5

Data sourced from publicly available spectral databases.[4]

Interpretation and Causality:

The two vinyl carbons are clearly distinguished in the downfield region of the spectrum, with the

quaternary carbon of the vinyl group appearing at a higher chemical shift. The carbinol carbon

(C-OH) is also significantly deshielded due to the electronegative oxygen atom. The three

distinct signals for the cyclohexyl carbons are consistent with the symmetry of the ring.

Distortionless Enhancement by Polarization Transfer (DEPT) experiments can be used to

differentiate between CH, CH₂, and CH₃ groups, further confirming these assignments.[5][6]

Experimental Protocol: NMR Data Acquisition
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Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of 1-vinylcyclohexanol.

Methodology:

Sample Preparation: Dissolve approximately 10-20 mg of 1-vinylcyclohexanol in 0.6-0.7

mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube. The choice of

solvent is critical; for observing coupling to the -OH proton, a non-exchanging solvent like

DMSO-d₆ is preferable.[3]

Instrument Setup:

Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity.

¹H NMR Acquisition:

Acquire a standard one-dimensional proton spectrum.

Optimize acquisition parameters such as the number of scans, relaxation delay, and pulse

width.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C spectrum.

Employ a sufficient number of scans to achieve a good signal-to-noise ratio.

DEPT Experiments (Optional but Recommended): Perform DEPT-90 and DEPT-135

experiments to aid in the assignment of carbon signals.[5]

D₂O Exchange (Optional): To confirm the hydroxyl proton signal, add a drop of D₂O to the

NMR tube, shake, and re-acquire the ¹H spectrum. The disappearance of the -OH signal

confirms its identity.[3]

Diagram 1: NMR Experimental Workflow
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Caption: Workflow for NMR data acquisition and processing.

Infrared (IR) Spectroscopy: Identifying Functional
Groups
IR spectroscopy is an excellent tool for identifying the functional groups present in a molecule.

The IR spectrum of 1-vinylcyclohexanol clearly indicates the presence of the hydroxyl and

vinyl groups.

Table 3: Key IR Absorption Bands for 1-Vinylcyclohexanol

Wavenumber (cm⁻¹) Intensity Assignment

3400 (broad) Strong O-H stretch (alcohol)

3080 Medium =C-H stretch (vinyl)

2930, 2855 Strong C-H stretch (aliphatic)

1645 Medium C=C stretch (vinyl)

1150 Strong C-O stretch (tertiary alcohol)

990, 915 Strong =C-H bend (vinyl out-of-plane)

Data sourced from publicly available spectral databases.[4]

Interpretation and Causality:
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The most prominent feature in the IR spectrum is the broad, strong absorption band around

3400 cm⁻¹, which is characteristic of the O-H stretching vibration of an alcohol. The broadness

is due to hydrogen bonding. The presence of the vinyl group is confirmed by the =C-H

stretching vibration at 3080 cm⁻¹, the C=C stretching vibration at 1645 cm⁻¹, and the strong

out-of-plane =C-H bending vibrations at 990 and 915 cm⁻¹. The strong C-O stretching vibration

around 1150 cm⁻¹ is indicative of a tertiary alcohol.[7]

Experimental Protocol: IR Data Acquisition (Neat Liquid)
Objective: To obtain the IR spectrum of neat 1-vinylcyclohexanol.

Methodology:

Sample Preparation: As 1-vinylcyclohexanol is a liquid, a neat sample can be analyzed

directly.[8]

Using Salt Plates (NaCl or KBr):

Place a drop of the liquid on one polished salt plate.[9]

Carefully place a second salt plate on top to create a thin liquid film, avoiding air bubbles.

[10]

Mount the "sandwich" in the spectrometer's sample holder.[9]

Using Attenuated Total Reflectance (ATR):

Place a drop of the liquid directly onto the ATR crystal.[11]

Ensure good contact between the sample and the crystal.

Data Acquisition:

Record the spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

Acquire a background spectrum of the empty cell or clean ATR crystal before running the

sample.
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Cleaning: After analysis, thoroughly clean the salt plates with a dry solvent (e.g.,

isopropanol) and store them in a desiccator to prevent damage from moisture.[7] The ATR

crystal should also be cleaned with an appropriate solvent.[9]

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation
Mass spectrometry provides information about the molecular weight and the fragmentation

pattern of a molecule, which can be used to confirm its structure.

Table 4: Key Mass Spectrometry Data for 1-Vinylcyclohexanol (Electron Ionization)

m/z Relative Intensity (%) Proposed Fragment

126 5 [M]⁺ (Molecular Ion)

111 23 [M - CH₃]⁺

98 15
[M - C₂H₄]⁺ (McLafferty

Rearrangement)

83 100 [M - C₃H₅O]⁺ or [C₆H₁₁]⁺

70 43 [C₅H₁₀]⁺

55 50 [C₄H₇]⁺

Data sourced from publicly available spectral databases.[4]

Interpretation and Causality:

The molecular ion peak ([M]⁺) is observed at m/z 126, confirming the molecular weight of 1-
vinylcyclohexanol.[4] The fragmentation pattern is characteristic of a cyclic alcohol. The base

peak at m/z 83 is likely due to the loss of the vinyl and hydroxyl groups, resulting in a stable

cyclohexyl cation. Other significant fragments arise from further fragmentation of the cyclohexyl

ring and rearrangements.

Diagram 2: Proposed Mass Spectrometry Fragmentation Pathway
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Caption: Simplified MS fragmentation of 1-vinylcyclohexanol.

Experimental Protocol: GC-MS Data Acquisition
Objective: To obtain the mass spectrum of 1-vinylcyclohexanol using Gas Chromatography-

Mass Spectrometry (GC-MS).

Methodology:

Sample Preparation: Prepare a dilute solution of 1-vinylcyclohexanol in a volatile organic

solvent (e.g., ethyl acetate or dichloromethane).[12]

GC-MS System:

Use a GC system coupled to a mass spectrometer (e.g., a quadrupole or ion trap).[13]

Equip the GC with a suitable capillary column (e.g., a non-polar or mid-polar column).

GC Conditions:

Injector Temperature: Set to a temperature that ensures rapid volatilization without thermal

decomposition (e.g., 250 °C).

Oven Temperature Program: Start at a low temperature (e.g., 60 °C) and ramp up to a

higher temperature (e.g., 250 °C) to ensure good separation of the analyte from any

impurities.[14]

Carrier Gas: Use an inert gas, typically helium, at a constant flow rate.
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MS Conditions:

Ionization Mode: Use Electron Ionization (EI) at a standard energy (70 eV).

Mass Range: Scan a mass range that includes the molecular weight of the compound

(e.g., m/z 40-200).

Data Analysis: Identify the peak corresponding to 1-vinylcyclohexanol in the total ion

chromatogram and extract the corresponding mass spectrum.

Conclusion
The combination of NMR, IR, and MS provides a comprehensive and unambiguous

characterization of 1-vinylcyclohexanol. This guide has detailed the key spectroscopic

features and provided robust experimental protocols for their acquisition. By understanding the

causality behind the spectral data, researchers can confidently identify and utilize this important

chemical intermediate in their synthetic endeavors, ensuring the integrity and success of their

research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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